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Compound of Interest

Compound Name: ML345

Cat. No.: B571563

This document provides essential safety and logistical information for the proper disposal of the
chemical compound ML345, ensuring the safety of laboratory personnel and compliance with
regulatory standards.

ML345, also known as (E)-N-(2-amino-4-phenylthiazol-5-yl)-3-(4-chlorophenyl)acrylamide, is a
chemical compound utilized in research. Adherence to proper disposal protocols is critical to
mitigate potential environmental and health risks.

Safety and Handling Precautions

Before handling ML345, it is imperative to consult the Safety Data Sheet (SDS) provided by the
manufacturer. Standard personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a laboratory coat, should be worn at all times. Work should be
conducted in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Procedure

The disposal of ML345 and its containers must be carried out in accordance with all applicable
federal, state, and local environmental regulations.

» Waste Segregation: Do not mix ML345 waste with other chemical waste streams unless
explicitly permitted. It should be collected in a designated, properly labeled, and sealed
container.
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» Container Labeling: The waste container must be clearly labeled with the chemical name
"ML345" and appropriate hazard warnings.

o Professional Disposal: The disposal of this chemical waste must be handled by a licensed
professional waste disposal service. Do not attempt to dispose of ML345 down the drain or
in regular trash.

o Decontamination: Any surfaces or equipment that come into contact with ML345 should be
thoroughly decontaminated.

Below is a workflow diagram illustrating the proper disposal process for ML345.
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Caption: Workflow for the safe disposal of ML345 waste.

Chemical and Physical Properties

The following table summarizes key quantitative data for ML345.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/product/b571563?utm_src=pdf-body-img
https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C1sH15CIN2OS
Molecular Weight 386.9 g/mol
Appearance A crystalline solid
Purity >98%

Solubility Soluble in DMSO

Experimental Protocols

The disposal guidelines provided are based on standard chemical waste management
protocols. Specific experimental use of ML345 will dictate the nature of the waste (e.g.,
dissolved in solvent, mixed with other reagents). The fundamental protocol remains the same:
treat all ML345-contaminated materials as hazardous chemical waste. This includes
contaminated consumables such as pipette tips, gloves, and paper towels, which should be
collected in a sealed bag and placed in the designated solid chemical waste container.

 To cite this document: BenchChem. [Proper Disposal of ML345: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571563#mI345-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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